Cas no 216959-87-4 (4-(1H-1,2,3-triazol-1-yl)Benzoic acid)

• Product Name: 4-(1H-1,2,3-triazol-1-yl)Benzoic acid
• CAS No: 216959-87-4
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD20483616
• CID: 2118356
• PubChem ID: 22628045
• Update Time: 2025-10-31

4-(1H-1,2,3-triazol-1-yl)Benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-1,2,3-triazol-1-yl)Benzoic acid
• 4-(triazol-1-yl)benzoic acid
• XH1231
• D97636
• BS-33892
• C9N3O2H7
• Z1262528913
• CHEMBL4564984
• 4-(1,2,3-triazol-1-yl)benzoic acid
• EN300-120145
• MFCD20483616
• SY145819
• 4-(1H-1,2,3-triazol-1-yl)benzoicacid
• SCHEMBL462839
• JTHKCLWGWCRWRN-UHFFFAOYSA-N
• 4-[1,2,3]Triazol-1-yl-benzoic acid
• DB-066602
• 216959-87-4
• AKOS022817862
• Benzoic acid, 4-(1H-1,2,3-triazol-1-yl)-
• RIA95987
• 825-859-6

• MDL： MFCD20483616
• Inchi： 1S/C9H7N3O2/c13-9(14)7-1-3-8(4-2-7)12-6-5-10-11-12/h1-6H,(H,13,14)
• InChI Key： JTHKCLWGWCRWRN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C=CN=N1)=O

Computed Properties

• Exact Mass: 189.054
• Monoisotopic Mass: 189.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68A^2
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-(1H-1,2,3-triazol-1-yl)Benzoic acid

Introduction to 4-(1H-1,2,3-triazol-1-yl)Benzoic acid (CAS No. 216959-87-4)

4-(1H-1,2,3-triazol-1-yl)Benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 216959-87-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoic acid derivatives class, characterized by the presence of a triazole moiety at the para position relative to the carboxyl group. The integration of the triazole ring into the benzoic acid scaffold imparts unique chemical and biological properties, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of 4-(1H-1,2,3-triazol-1-yl)Benzoic acid consists of a benzene ring substituted with a carboxylic acid group at one position and a 1H-1,2,3-triazole ring linked via an amide-like connection. This configuration allows for multiple interactions with biological targets, including enzymes and receptors, which is a critical factor in its potential pharmacological activity. The benzoic acid moiety is well-known for its antimicrobial and anti-inflammatory properties, while the triazole ring is recognized for its stability and ability to modulate biological pathways.

In recent years, there has been growing interest in developing novel compounds that combine the benefits of both benzoic acid derivatives and triazole-containing molecules. The triazole functional group is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs. Its ability to act as a privileged scaffold in medicinal chemistry has led to extensive research into its derivatives, including 4-(1H-1,2,3-triazol-1-yl)Benzoic acid.

One of the most compelling aspects of 4-(1H-1,2,3-triazol-1-yl)Benzoic acid is its potential role as an intermediate in the synthesis of more complex pharmacophores. The benzoic acid component can serve as a platform for further functionalization, allowing chemists to tailor the compound’s properties for specific therapeutic targets. Additionally, the triazole ring can participate in hydrogen bonding interactions with biological molecules, enhancing binding affinity and selectivity.

The pharmaceutical industry has been particularly interested in exploring benzoic acid derivatives due to their well-documented safety profiles and efficacy in treating various conditions. For instance, salicylic acid and benzoic acid itself are widely used in topical formulations for their antimicrobial and anti-inflammatory effects. By incorporating a triazole moiety into these structures, researchers aim to develop compounds with improved pharmacokinetic properties or enhanced therapeutic outcomes.

Recent studies have highlighted the significance of triazole-containing compounds in drug development. The triazole ring’s stability under various metabolic conditions makes it an attractive feature for drug candidates. Moreover, it has been shown to exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and inflammation. For example, triazole-based inhibitors have demonstrated promising results in preclinical trials by targeting specific signaling pathways that contribute to disease progression.

The synthesis of 4-(1H-1,2,3-triazol-1-yl)Benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the process begins with the functionalization of benzoic acid derivatives followed by the introduction of the triazole ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve this transformation efficiently. The choice of reagents and reaction conditions plays a crucial role in determining the final product’s quality and suitability for further applications.

In terms of biological activity, preliminary studies on 4-(1H-1,2,3-triazol-1-yl)Benzoic acid have revealed intriguing potential. In vitro assays have shown that this compound exhibits moderate inhibitory activity against certain enzymes associated with inflammatory responses. This suggests that it may serve as a lead compound for developing novel anti-inflammatory agents. Additionally, its interaction with biological targets other than enzymes cannot be ruled out due to the versatile nature of both benzoic acid and triazole moieties.

The development of new therapeutic agents often involves rigorous testing to evaluate their efficacy and safety profiles. 4-(1H-1,2,3-triazol-1-yl)Benzoic acid is currently undergoing further investigation to assess its pharmacological properties in vivo. Animal models are being utilized to study its absorption, distribution, metabolism, excretion (ADME), and potential side effects. These studies are essential for determining whether this compound can progress to clinical trials as a candidate for treating specific diseases.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like 4-(1H-1,2,3-triazol-1-yl)Benzoic acid. Molecular docking simulations have been employed to predict how this compound might interact with various biological targets at the molecular level. These simulations provide valuable insights into binding affinities and possible mechanisms of action before experimental validation is conducted.

The future prospects for 4-(1H-1,2,3-triazol-1-yl)Benzoic acid appear promising given its unique structural features and potential biological activities. As research continues in this field，it is expected that more derivatives will be synthesized and evaluated for their therapeutic potential。The combination of traditional organic synthesis techniques with modern computational approaches will likely play a pivotal role in unlocking new possibilities for this class of compounds。